Cas no 64287-15-6 (1-(2,5-difluorophenyl)butane-1,3-dione)

1-(2,5-difluorophenyl)butane-1,3-dione structure
64287-15-6 structure
Product Name:1-(2,5-difluorophenyl)butane-1,3-dione
CAS No:64287-15-6
MF:C10H8F2O2
MW:198.166130065918
CID:1681318
PubChem ID:43089601
Update Time:2025-04-21

1-(2,5-difluorophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 1-(2,5-difluorophenyl)-
    • 1-(2,5-difluorophenyl)butane-1,3-dione
    • AKOS009112639
    • 64287-15-6
    • CS-0275760
    • EN300-1126199
    • Inchi: 1S/C10H8F2O2/c1-6(13)4-10(14)8-5-7(11)2-3-9(8)12/h2-3,5H,4H2,1H3
    • InChI Key: SYXXDOCLDWASNH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(CC(C)=O)=O)F

Computed Properties

  • Exact Mass: 198.04924
  • Monoisotopic Mass: 198.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 34.14

1-(2,5-difluorophenyl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1126199-0.05g
1-(2,5-difluorophenyl)butane-1,3-dione
64287-15-6 95%
0.05g
$468.0 2023-10-26
Enamine
EN300-1126199-0.1g
1-(2,5-difluorophenyl)butane-1,3-dione
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EN300-1126199-0.25g
1-(2,5-difluorophenyl)butane-1,3-dione
64287-15-6 95%
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$513.0 2023-10-26
Enamine
EN300-1126199-0.5g
1-(2,5-difluorophenyl)butane-1,3-dione
64287-15-6 95%
0.5g
$535.0 2023-10-26
Enamine
EN300-1126199-1.0g
1-(2,5-difluorophenyl)butane-1,3-dione
64287-15-6
1g
$728.0 2023-05-23
Enamine
EN300-1126199-2.5g
1-(2,5-difluorophenyl)butane-1,3-dione
64287-15-6 95%
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$1089.0 2023-10-26
Enamine
EN300-1126199-5.0g
1-(2,5-difluorophenyl)butane-1,3-dione
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5g
$2110.0 2023-05-23
Enamine
EN300-1126199-10.0g
1-(2,5-difluorophenyl)butane-1,3-dione
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$3131.0 2023-05-23
Enamine
EN300-1126199-1g
1-(2,5-difluorophenyl)butane-1,3-dione
64287-15-6 95%
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$557.0 2023-10-26
Enamine
EN300-1126199-5g
1-(2,5-difluorophenyl)butane-1,3-dione
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